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Compound of Interest

Compound Name: Piperlactam S

Cat. No.: B15586513 Get Quote

This guide provides crucial safety and logistical information for laboratory professionals

handling Piperacillin and Tazobactam. Adherence to these procedures is vital for ensuring

personal safety and proper disposal.

Personal Protective Equipment (PPE) Summary
A multi-layered approach to personal protection is necessary when handling Piperacillin and

Tazobactam, particularly in powder form, to prevent exposure through inhalation, skin contact,

or eye contact.[1][2] Individuals with a known hypersensitivity to penicillin or other allergens

should avoid contact with this substance.[1][2][3][4]
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PPE Category Item Specification

Hand Protection Gloves

Wear two pairs of powder-free,

chemical-resistant gloves (e.g.,

nitrile or latex).[5] The outer

glove should be removed after

each task or batch.[6]

Body Protection Gown/Coveralls

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.[6] For large spills,

a protective suit is

recommended.[1]

Eye and Face Protection Safety Goggles/Face Shield

Chemical safety goggles are

mandatory to protect against

splashes and airborne

particles.[1] A face shield offers

additional protection.[7]

Respiratory Protection Respirator

For handling powders or when

aerosols may be generated, a

NIOSH-approved N95 dust

mask or a higher-level

respirator (e.g., a chemical

cartridge-type for large spills)

is necessary.[2]

Experimental Protocols: Safe Handling and Disposal
Handling Piperacillin and Tazobactam in a Laboratory Setting:

Preparation: Before handling, ensure a safety shower and eye wash station are readily

accessible.[1] All work with the powdered form should be conducted in a well-ventilated area,

preferably within a chemical fume hood to avoid inhalation.[1][2]

Donning PPE: Put on all required PPE as outlined in the table above. When double gloving,

place one glove under the gown cuff and the second over it to ensure no skin is exposed.[6]
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Weighing and Reconstitution: Handle the solid material carefully to minimize dust generation.

Use explosion-proof equipment and non-sparking tools, as fine dust can be combustible.

When reconstituting, add the solvent slowly to the powder to avoid splashing.

Post-Handling: After handling, thoroughly wash hands and forearms with soap and water,

even after glove removal.[5] Clean all contaminated surfaces.

Spill Management:

Evacuation and Ignition Source Control: In the event of a spill, evacuate the immediate area

and turn off all electrical equipment and potential ignition sources.[1]

Personal Protection: Don the appropriate PPE, including a self-contained breathing

apparatus for large spills, heavy rubber gloves, and protective boots.[1]

Cleanup: For solid spills, collect the residue manually.[1] Wipe the area with a small amount

of ethanol.[1] Place all contaminated materials into a sealed plastic bag for disposal.[1]

Disposal Plan:

Waste Collection: All disposable PPE (gloves, gowns, masks) and any materials used in the

handling or cleanup of Piperacillin and Tazobactam should be considered chemical waste.[5]

Place these items in a designated, sealed, and clearly labeled hazardous waste container.

Unused Product: Unused or expired Piperacillin and Tazobactam should be disposed of as

pharmaceutical waste. Do not discard it in the regular trash or down the drain.[8][9] The

preferred method of disposal is through a licensed chemical waste disposal service or a drug

take-back program.[9]

Decontamination of Empty Containers: Empty vials should have their labels defaced to

remove any personal information.[8] They should then be placed in a hazardous waste bag

and tagged for pickup by a certified waste management provider.[10]

Workflow and Safety Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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